Cas no 2097975-56-7 (2,2-Dimethyl-3-(oxan-4-yl)propan-1-amine hydrochloride)

• Product Name: 2,2-Dimethyl-3-(oxan-4-yl)propan-1-amine hydrochloride
• CAS No: 2097975-56-7
• MF: C₁₀H₂₂ClNO
• MW: 207.740782260895
• CID: 5724160
• PubChem ID: 122240141
• Update Time: 2025-07-22

2,2-Dimethyl-3-(oxan-4-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-1218064
• F2147-6288
• 2097975-56-7
• 2,2-dimethyl-3-(oxan-4-yl)propan-1-amine;hydrochloride
• AKOS040813302
• 2,2-dimethyl-3-(oxan-4-yl)propan-1-amine hydrochloride
• 2,2-Dimethyl-3-(tetrahydro-2H-pyran-4-yl)propan-1-amine hydrochloride
• 2,2-Dimethyl-3-(oxan-4-yl)propan-1-amine hydrochloride

• Inchi： 1S/C10H21NO.ClH/c1-10(2,8-11)7-9-3-5-12-6-4-9;/h9H,3-8,11H2,1-2H3;1H
• InChI Key： DSKMDHMGGPKHOX-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(CC1)CC(C)(C)CN

Computed Properties

• Exact Mass: 207.1389920g/mol
• Monoisotopic Mass: 207.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-Dimethyl-3-(oxan-4-yl)propan-1-amine hydrochloride

Comprehensive Overview of 2,2-Dimethyl-3-(oxan-4-yl)propan-1-amine hydrochloride (CAS No. 2097975-56-7)

2,2-Dimethyl-3-(oxan-4-yl)propan-1-amine hydrochloride (CAS No. 2097975-56-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, is increasingly being explored for its potential applications in drug development and material science. The presence of the oxan-4-yl group and the dimethyl substitution pattern contributes to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for amine-based compounds like 2,2-Dimethyl-3-(oxan-4-yl)propan-1-amine hydrochloride has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a building block for novel therapeutics, especially in the development of central nervous system (CNS) targeting drugs. The compound's hydrochloride salt form enhances its solubility, which is a critical factor in bioavailability and formulation studies.

The synthesis of 2,2-Dimethyl-3-(oxan-4-yl)propan-1-amine hydrochloride involves multi-step organic reactions, often starting from readily available precursors. Key steps include the introduction of the oxan-4-yl moiety and subsequent amination to form the primary amine. The final hydrochloride salt formation ensures stability and ease of handling. This synthetic route has been optimized to achieve high yields and purity, meeting the stringent requirements of pharmaceutical applications.

One of the most intriguing aspects of 2,2-Dimethyl-3-(oxan-4-yl)propan-1-amine hydrochloride is its potential role in addressing neurodegenerative diseases. With the global rise in conditions like Alzheimer's and Parkinson's, there is a growing need for innovative CNS-active compounds. Preliminary studies suggest that this compound's structural features may interact with specific neurotransmitter receptors, paving the way for further investigation.

Beyond pharmaceuticals, 2,2-Dimethyl-3-(oxan-4-yl)propan-1-amine hydrochloride is also being explored in material science. Its amine functionality makes it a candidate for modifying polymer surfaces or serving as a crosslinking agent in advanced materials. This dual applicability underscores its importance in both life sciences and industrial chemistry.

From a commercial perspective, the compound's CAS No. 2097975-56-7 is a critical identifier for procurement and regulatory compliance. Suppliers and researchers alike rely on this number to ensure accurate sourcing and documentation. The growing interest in custom synthesis and contract research has further amplified the demand for high-quality 2,2-Dimethyl-3-(oxan-4-yl)propan-1-amine hydrochloride.

In conclusion, 2,2-Dimethyl-3-(oxan-4-yl)propan-1-amine hydrochloride (CAS No. 2097975-56-7) represents a promising compound with multifaceted applications. Its potential in drug discovery and material innovation makes it a subject of ongoing research. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and medicine.